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Compound of Interest

Compound Name: 3,4-Dimethylphenol

Cat. No.: B119073 Get Quote

Technical Support Center: 3,4-Dimethylphenol
This guide provides essential safety information, handling protocols, and storage procedures

for 3,4-Dimethylphenol, tailored for research and development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 3,4-Dimethylphenol?

A1: 3,4-Dimethylphenol is a toxic and corrosive substance.[1][2][3] It is harmful if swallowed or

in contact with skin and causes severe skin burns and eye damage.[2][3][4] Inhalation may

lead to severe irritation of the respiratory system, potentially causing symptoms like coughing,

wheezing, and shortness of breath.[1][4] Chronic exposure may result in liver or kidney

damage.[1] It is also toxic to aquatic life with long-lasting effects.[3][4][5]

Q2: What personal protective equipment (PPE) is mandatory when handling 3,4-
Dimethylphenol?

A2: To ensure safety, a comprehensive PPE setup is required. This includes:

Eye Protection: Tight-sealing safety goggles and a face shield are necessary.[4]

Hand Protection: Handle with gloves that have been inspected prior to use. Use proper glove

removal technique to avoid skin contact.[3]
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Body Protection: Wear appropriate protective clothing to prevent skin exposure.[4]

Disposable Tyvek-type sleeves taped to your gloves are also recommended.[1]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[4]

Q3: What is the correct procedure for storing 3,4-Dimethylphenol?

A3: Store 3,4-Dimethylphenol in a cool, dry, and well-ventilated place in a tightly sealed

container.[2][4][5] The storage area should be designated for corrosives.[4] It is crucial to

protect it from moisture and oxidizing materials.[1] Recommended storage temperature is

between 2-8°C.

Q4: What materials are incompatible with 3,4-Dimethylphenol?

A4: 3,4-Dimethylphenol is incompatible with bases, acid chlorides, acid anhydrides, and

strong oxidizing agents.[1][4][6][7] It also corrodes steel, brass, copper, and copper alloys.[1][6]

[7]

Troubleshooting Guides
Scenario 1: Accidental Skin or Eye Contact

Problem: A researcher has accidentally splashed 3,4-Dimethylphenol on their skin or in

their eyes.

Solution:

Skin Contact: Immediately flush the affected skin with water while removing all

contaminated clothing.[1] Wash the affected area thoroughly with soap and water.[1] Seek

immediate medical attention, even if no symptoms like redness or irritation develop.[1]

Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15

minutes, also under the eyelids.[2][4] Remove contact lenses if present and easy to do.

Continue rinsing and seek immediate medical advice.[4]

Scenario 2: Small Spill in the Laboratory
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Problem: A small amount of solid 3,4-Dimethylphenol has been spilled on a lab bench.

Solution:

Evacuate and Ventilate: Ensure adequate ventilation and evacuate personnel to a safe

area.[3]

Control Ignition Sources: Remove all sources of ignition from the area.[1]

Containment: Dampen the solid spill material with 60-70% ethanol and transfer it to a

suitable container.[1] Use absorbent paper dampened with 60-70% ethanol to pick up any

remaining material.[1]

Decontamination: Seal the absorbent paper and any contaminated clothing in a vapor-tight

plastic bag for disposal.[1] Wash all contaminated surfaces with 60-70% ethanol followed

by a soap and water solution.[1]

Disposal: Dispose of the contaminated material as waste according to local, regional,

national, and international regulations.[2]

Scenario 3: Inhalation Exposure

Problem: A researcher is experiencing respiratory irritation after potentially inhaling 3,4-
Dimethylphenol dust or fumes.

Solution:

Move to Fresh Air: Immediately move the affected person to fresh air and keep them at

rest in a position comfortable for breathing.[4][8]

Seek Medical Attention: If the person is not breathing, give artificial respiration.[3] Call a

poison center or doctor immediately.[4][8] In case of unconsciousness, place the patient in

a stable side position for transportation.[2]

Quantitative Data Summary
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Property Value

Molecular Formula C₈H₁₀O

Molecular Weight 122.16 g/mol

Appearance Dark yellow solid[4] or crystals

Melting Point 65-68 °C

Boiling Point 227 °C

Flash Point 110 °C (230 °F) - closed cup[5]

Solubility in Water 4668 mg/L @ 25 °C (estimated)[5]

Experimental Workflow: Safe Handling Protocol
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Workflow for Safe Handling of 3,4-Dimethylphenol
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Caption: Logical workflow for the safe handling of 3,4-Dimethylphenol from preparation to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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